Cas no 1806720-65-9 (3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806720-65-9
• MF: C₈H₆ClF₄NO₂
• MW: 259.58535528183
• CID: 4830596
• Update Time: 2025-06-08

3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6ClF4NO2/c9-2-5-6(10)1-4(3-15)14-7(5)16-8(11,12)13/h1,15H,2-3H2
• InChI Key： UZRHSEYYYSMKGV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(CO)N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806720-65-9)

3-(Chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806720-65-9, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chloromethyl and trifluoromethoxy substituents, make it a valuable building block for developing novel therapeutic agents.

The chloromethyl group in this compound introduces a reactive site that can be readily functionalized through nucleophilic substitution reactions, enabling the construction of more complex molecular architectures. This reactivity has been leveraged in the synthesis of a wide range of pharmacophores, including those targeting neurological disorders, infectious diseases, and cancer. The trifluoromethoxy moiety, on the other hand, contributes to the lipophilicity and metabolic stability of the resulting compounds, enhancing their potential as drug candidates.

In recent years, there has been a surge in research focused on developing fluorinated pyridines as key components in medicinal chemistry. The introduction of fluorine atoms into heterocyclic compounds often leads to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to metabolic degradation. The compound 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol exemplifies this trend, as its structure incorporates multiple fluorinated groups that are known to enhance drug-like characteristics.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the development of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating potent inhibitors of kinases and other enzymes implicated in disease pathways. The ability to modify the chloromethyl group allows for the introduction of diverse pharmacophoric elements, while the presence of the trifluoromethoxy group ensures optimal binding affinity and selectivity.

A notable application of 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol has been reported in the synthesis of antiviral agents. Researchers have utilized this intermediate to develop compounds with enhanced activity against viral proteases and polymerases. The structural features of this compound facilitate the creation of transition-state analogs that mimic key viral targets, thereby inhibiting viral replication effectively. This approach has been particularly promising in addressing emerging infectious diseases where rapid development of antiviral therapies is crucial.

The agrochemical sector has also benefited from the use of this compound as a precursor in the synthesis of novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals often leads to improved efficacy and environmental compatibility. By leveraging the reactivity of the chloromethyl group and the lipophilic properties conferred by the trifluoromethoxy moiety, researchers have developed compounds that exhibit potent activity against a broad spectrum of pests while minimizing ecological impact.

The synthesis of 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation reactions, nucleophilic substitutions, and protective group strategies to ensure regioselective functionalization. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and scalable for industrial applications.

The compound's unique properties have also spurred interest in its use as a ligand in coordination chemistry. Transition metal complexes derived from this intermediate have shown promise in catalyzing various organic transformations, including cross-coupling reactions and oxidation processes. These metal complexes can serve as catalysts for synthesizing complex molecules with high precision and yield, underscoring the compound's importance beyond traditional pharmaceutical applications.

In conclusion, 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-methanol represents a versatile and valuable intermediate with broad utility across multiple domains of chemical research. Its structural features enable diverse functionalization strategies, making it an indispensable tool for developing innovative therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, its significance in advancing chemical science is likely to grow even further.